Cas no 2418717-81-2 (4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene)

• Product Name: 4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene
• CAS No: 2418717-81-2
• MF: C₁₁H₁₅Cl
• MW: 182.689802408218
• CID: 5846971
• PubChem ID: 154577386
• Update Time: 2025-06-08

4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-26862928
• 2418717-81-2
• 4-(chloromethyl)-2-methyl-1-(propan-2-yl)benzene
• 4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene

• Inchi： 1S/C11H15Cl/c1-8(2)11-5-4-10(7-12)6-9(11)3/h4-6,8H,7H2,1-3H3
• InChI Key： WYGIEVGHPLGNJQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C)C=1)C(C)C

Computed Properties

• Exact Mass: 182.0862282g/mol
• Monoisotopic Mass: 182.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene

Introduction to 4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene (CAS No. 2418717-81-2)

4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2418717-81-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic molecule features a benzene ring substituted with a chloromethyl group and a 2-methyl-1-propan-2-yl side chain, making it a versatile intermediate in synthetic chemistry. Its unique structural properties have garnered attention in recent years, particularly for its potential applications in drug development and material science.

The chloromethyl functional group attached to the benzene ring introduces reactivity that is highly valuable in medicinal chemistry. This moiety can undergo nucleophilic substitution reactions, allowing for the introduction of various pharmacophores. Such reactivity has been exploited in the synthesis of bioactive molecules, including potential therapeutic agents targeting neurological disorders and inflammatory conditions. Recent studies have highlighted the utility of this compound in generating libraries of substituted benzenes for high-throughput screening, enabling rapid identification of novel drug candidates.

The 2-methyl-1-propan-2-yl substituent enhances the lipophilicity of the molecule, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. This structural feature makes 4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene an attractive scaffold for designing compounds with improved pharmacokinetic properties. In particular, researchers have explored its use in developing kinase inhibitors, where the combination of lipophilicity and electrophilic reactivity provides a favorable balance for binding to target proteins.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies suggest that 4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene can serve as a precursor for designing molecules with enhanced binding affinity to specific enzymes and receptors. These insights have been corroborated by experimental work, where derivatives of this compound have shown promising activity against enzymes implicated in cancer and autoimmune diseases. The ability to fine-tune its structure through strategic functionalization has positioned it as a key building block in modern drug discovery.

In addition to its pharmaceutical applications, 4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene has found utility in materials science. Its aromatic core and reactive side chains make it a suitable candidate for polymer synthesis, where it can contribute to the development of novel materials with tailored properties. For instance, researchers have investigated its incorporation into conductive polymers, leveraging its ability to form stable radicals and thus enhance electrical conductivity. Such innovations underscore the broad applicability of this compound beyond traditional medicinal chemistry.

The synthesis of 4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene itself is an intriguing challenge that has been addressed through multiple methodologies. Traditional approaches involve Friedel-Crafts alkylation followed by chlorination, while more recent methods employ transition-metal-catalyzed cross-coupling reactions for higher selectivity and yield. These advances reflect the ongoing evolution of synthetic techniques and highlight the compound's importance as a research tool.

From a regulatory perspective, 4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene is subject to standard chemical safety protocols due to its reactivity. While not classified as a hazardous substance under current regulations, proper handling procedures are essential to ensure safe laboratory practices. Researchers working with this compound are advised to follow established guidelines for handling electrophilic aromatic compounds and chlorinated derivatives.

The future prospects for 4-(Chloromethyl)-2-methyl-1-propan-2-ylbenzene are promising, with ongoing research exploring its role in next-generation therapeutics. Collaborative efforts between academia and industry are expected to yield novel derivatives with improved efficacy and reduced side effects. Furthermore, green chemistry initiatives may lead to more sustainable synthetic routes, aligning with global efforts toward environmentally responsible chemical production.

In conclusion,4-(Chloromethyl)-2-methyl-1-propan-2-ybphenze (CAS No. 2418717 - 81 - 12) represents a valuable asset in both pharmaceutical research and materials science Its unique structural features , coupled with recent advancements in synthetic and computational chemistry , position it as a key intermediate for developing innovative solutions across multiple scientific disciplines . As our understanding of its potential expands , so too will its applications , reinforcing its significance in modern chemical research .